Cas no 1021062-05-4 (N-[6-({[(3-fluoro-4-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide)

• Product Name: N-[6-({[(3-fluoro-4-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide
• CAS No: 1021062-05-4
• MF: C₁₈H₁₅FN₄O₂S₂
• MW: 402.465704202652
• CID: 5820097
• PubChem ID: 42139525
• Update Time: 2024-01-16

N-[6-({[(3-fluoro-4-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[6-[2-(3-fluoro-4-methylanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]thiophene-2-carboxamide
• N-[6-({[(3-fluoro-4-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide
• 1021062-05-4
• N-(6-((2-((3-fluoro-4-methylphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)thiophene-2-carboxamide
• AKOS024501046
• F5225-0744

• Inchi： 1S/C18H15FN4O2S2/c1-11-4-5-12(9-13(11)19)20-16(24)10-27-17-7-6-15(22-23-17)21-18(25)14-3-2-8-26-14/h2-9H,10H2,1H3,(H,20,24)(H,21,22,25)
• InChI Key： LWZKETPDPHDCNE-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(SCC(NC3=CC=C(C)C(F)=C3)=O)C=C2)=O)SC=CC=1

Computed Properties

• Exact Mass: 402.06204624g/mol
• Monoisotopic Mass: 402.06204624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides